(E)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-(p-tolyl)ethenesulfonamide

• IUPAC Name: (E)-2-(4-methylphenyl)-N-[3-(6-oxopyridazin-1-yl)propyl]ethenesulfonamide
• InChI: InChI=1S/C16H19N3O3S/c1-14-5-7-15(8-6-14)9-13-23(21,22)18-11-3-12-19-16(20)4-2-10-17-19/h2,4-10,13,18H,3,11-12H2,1H3/b13-9+
• InChI Key: IINOMHUCOZILPL-UKTHLTGXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCCCN2C(=O)C=CC=N2
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCCCN2C(=O)C=CC=N2
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol

Description

(E)-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-2-(p-tolyl)ethenesulfonamide is a chemical compound that has gained significant attention in scientific research. It is a sulfonamide derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Sarvaiya, Gulati, and Patel (2019) involved the synthesis of derivatives of the compound, which showed antimicrobial activity against various bacteria and fungi. This highlights the compound's potential in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Anti-Cancer and Anti-Inflammatory Properties

• Ahmad et al. (2010) synthesized a series of derivatives which were tested for anti-cancer, anti-inflammatory, and antimicrobial actions. Certain derivatives showed high activity against various cancer cell lines, indicating potential for cancer treatment and as anti-inflammatory agents (Ahmad, Rathish, Bano, Alam, & Javed, 2010).

Anti-Asthmatic Activities

• Kuwahara et al. (1997) reported the synthesis of related compounds evaluated for their ability to inhibit bronchoconstriction in guinea pigs, suggesting potential application in treating asthma and other respiratory diseases (Kuwahara, Kawano, Kajino, Ashida, & Miyake, 1997).

Structural and Spectroscopic Studies

• Saldías et al. (2020) investigated the structure of a rhenium(I) complex derived from a related pyridazinone derivative, contributing to the understanding of molecular structures in this class of compounds (Saldías, Palominos, Pizarro, & Vega, 2020).

Antifungal Activity

• Hassan (2013) synthesized pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties, which exhibited notable antifungal activity (Hassan, 2013).

Crystal Structure and Reactivity

• Kalai et al. (2021) conducted a study on a new pyridazinone derivative, exploring its crystal structure and reactivity. The findings contribute to the understanding of the structural aspects of similar compounds (Kalai, Karrouchi, Baydere, Daoui, Allali, Dege, Benchat, & Brandán, 2021).